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Compound of Interest

Compound Name: Chrome Orange

CAS No.: 85188-12-1

Cat. No.: B12721388

Get Quote

For researchers, scientists, and drug development professionals, the integrity of your work and

your personal safety are paramount. When handling potent compounds like Chrome Orange
(lead chromate), a comprehensive understanding of safety protocols is not just a

recommendation—it is a necessity. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, to ensure the safe handling of

Chrome Orange in your laboratory.

Chrome Orange, a vibrant pigment with historical significance in paints and coatings, is also a

compound that demands the utmost respect and caution.[1][2] Composed of lead chromate, it

presents significant health risks due to both its lead and hexavalent chromium content.[3][4][5]

Exposure can occur through inhalation, ingestion, or skin contact, with potential effects ranging

from immediate irritation to long-term, severe health consequences.[3][6]

Understanding the Risks: Health Hazards of Chrome
Orange
Chrome Orange is a known carcinogen and is associated with reproductive toxicity.[3][7][8]

The health hazards associated with its components are well-documented:
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Lead: A highly toxic metal that can accumulate in the body, affecting the nervous system,

brain, kidneys, and reproductive system.[7][9] Even low levels of exposure can be harmful,

particularly to young children and pregnant women.[3][4]

Hexavalent Chromium: A recognized human carcinogen, primarily linked to lung cancer

when inhaled.[5][7] It can also cause irritation and damage to the respiratory tract, skin, and

eyes.[3][6][10]

Short-term exposure to Chrome Orange can lead to irritation of the skin, eyes, and respiratory

system.[6][7] Prolonged or repeated exposure can result in more severe conditions, including

dermatitis, asthma, kidney damage, and cancer.[3][6]

Quantitative Exposure Limits
To ensure a safe laboratory environment, it is crucial to adhere to the established occupational

exposure limits for the components of Chrome Orange. Regulatory bodies such as the

Occupational Safety and Health Administration (OSHA), the National Institute for Occupational

Safety and Health (NIOSH), and the American Conference of Governmental Industrial

Hygienists (ACGIH) have set forth the following permissible exposure limits (PELs) and

threshold limit values (TLVs).

Organization Substance
Exposure Limit (8-hour
Time-Weighted Average)

OSHA Lead 50 µg/m³[11]

Hexavalent Chromium 5 µg/m³[10][12]

NIOSH Lead 50 µg/m³[7]

Hexavalent Chromium 0.2 µg/m³

ACGIH Lead 50 µg/m³[7]

Hexavalent Chromium
0.2 µg/m³ (inhalable particulate

matter)[13]

Essential Personal Protective Equipment (PPE)
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A multi-layered approach to personal protection is critical when handling Chrome Orange. The

following PPE is mandatory to minimize exposure and ensure safety.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact and

absorption of harmful

substances.[14][15][16]

Eye Protection
Chemical safety goggles or a

face shield

Protects eyes from dust,

splashes, and airborne

particles.[6]

Body Protection
Laboratory coat and a

corrosive-resistant apron

Shields the body from

contamination and potential

spills.

Respiratory Protection

NIOSH-approved respirator

with a particulate filter (e.g.,

P100)

Essential for preventing the

inhalation of hazardous dust

and aerosols, especially in

poorly ventilated areas or

when dust generation is

unavoidable.[6][17]

Operational Workflow for Safe Handling
A systematic approach to handling Chrome Orange, from preparation to disposal, is crucial for

minimizing risk. The following workflow outlines the necessary steps to ensure a safe

operational procedure.
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Preparation

Handling

Post-Handling

Disposal

Designate a well-ventilated work area
(fume hood recommended)

Assemble all necessary PPE

Gather all handling and spill clean-up materials

Don all required PPE

Proceed to Handling

Handle Chrome Orange with care to minimize dust generation

Use a contained system for weighing and transfer if possible

Decontaminate all work surfaces and equipment

Proceed to Post-Handling

Remove PPE carefully to avoid self-contamination

Wash hands thoroughly with soap and water

Collect all contaminated waste in a labeled, sealed hazardous waste container

Proceed to Disposal

Dispose of hazardous waste according to institutional and local regulations

Click to download full resolution via product page

Safe Handling Workflow for Chrome Orange
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Disposal Plan: Managing Chrome Orange Waste
Proper disposal of Chrome Orange and any contaminated materials is a critical final step in

the handling process. Due to its hazardous nature, it must not be disposed of as regular waste.

Waste Segregation and Collection:

All waste containing Chrome Orange, including excess material, contaminated PPE (gloves,

lab coats, etc.), and cleaning materials, must be collected in a designated hazardous waste

container.[18]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name, "Chrome Orange (Lead Chromate)".[18]

Ensure the container is kept securely sealed when not in use and is stored in a designated,

well-ventilated, and secure area.[18]

Disposal Procedure:

Chrome Orange waste must be disposed of as hazardous waste in accordance with all

local, state, and federal regulations.[5][8][9]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for proper collection and disposal.

Never discharge Chrome Orange waste down the drain or mix it with non-hazardous waste.

[18]

By adhering to these stringent safety protocols, researchers can mitigate the risks associated

with handling Chrome Orange, ensuring a safe and productive laboratory environment. Always

consult the specific Safety Data Sheet (SDS) for Chrome Orange and your institution's safety

guidelines before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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